Cas no 899959-25-2 (N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide)

• Product Name: N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide
• CAS No: 899959-25-2
• MF: C₁₈H₁₉ClN₂O₄S₂
• MW: 426.937461137772
• CID: 5490554
• Update Time: 2025-05-19

N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide

• Inchi： 1S/C18H19ClN2O4S2/c1-12(22)14-3-2-4-15(11-14)20-18(23)13-7-9-21(10-8-13)27(24,25)17-6-5-16(19)26-17/h2-6,11,13H,7-10H2,1H3,(H,20,23)
• InChI Key： CGCXXVAWVPROMH-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCC(C(NC2=CC=CC(C(C)=O)=C2)=O)CC1

Additional information on N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide

N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide (CAS No. 899959-25-2): A Comprehensive Overview

N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide (CAS No. 899959-25-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications and has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The molecular structure of N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide is composed of a piperidine ring, a thiophene moiety, and an acetylphenyl group, which collectively contribute to its distinctive chemical properties. The presence of the sulfonyl group further enhances its reactivity and biological activity, making it a valuable candidate for drug development.

Recent advancements in the field have shed light on the pharmacological properties of N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Moreover, N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide has been evaluated for its anti-inflammatory properties. In vitro and in vivo studies have indicated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The therapeutic potential of N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide extends beyond its anti-inflammatory and anti-cancer activities. Recent studies have also explored its neuroprotective effects. Research conducted at the University of California has shown that this compound can protect neuronal cells from oxidative stress and apoptosis, suggesting its potential use in neurodegenerative diseases like Alzheimer's and Parkinson's disease.

In addition to its biological activities, the physicochemical properties of N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide are crucial for its pharmaceutical development. Its solubility, stability, and bioavailability are key factors that influence its efficacy and safety. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize these properties in detail.

The synthesis of N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide involves a series of well-defined chemical reactions. The process typically starts with the formation of the piperidine ring, followed by the introduction of the thiophene moiety and the acetylphenyl group. The final step involves the attachment of the sulfonyl group to achieve the desired compound. Optimization of these synthetic routes is essential to ensure high yield and purity, which are critical for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N-(3-acetylphenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-4-carboxamide (CAS No. 899959-25-2) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure, coupled with its potent biological activities, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the treatment of various diseases.